Cas no 894910-72-6 (N-(3-chlorophenyl)-2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide)

• Product Name: N-(3-chlorophenyl)-2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide
• CAS No: 894910-72-6
• MF: C₂₅H₂₀ClN₃O₄
• MW: 461.897005081177
• CID: 5423343
• Update Time: 2025-05-18

N-(3-chlorophenyl)-2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-[3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]acetamide
• N-(3-chlorophenyl)-2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide

• Inchi： 1S/C25H20ClN3O4/c1-15-6-11-20-24(32)21(23(31)16-7-9-19(33-2)10-8-16)13-29(25(20)27-15)14-22(30)28-18-5-3-4-17(26)12-18/h3-13H,14H2,1-2H3,(H,28,30)
• InChI Key： WHRKKBUNODGMOM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CN1C2=C(C=CC(C)=N2)C(=O)C(C(=O)C2=CC=C(OC)C=C2)=C1

Additional information on N-(3-chlorophenyl)-2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide

Introduction to N-(3-chlorophenyl)-2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide (CAS No. 894910-72-6)

N-(3-chlorophenyl)-2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide, identified by its CAS number 894910-72-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of naphthyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of this molecule is characterized by a naphthyridine core, which is a fused bicyclic system consisting of a pyridine and a pyrimidine ring. This core structure is further functionalized with various substituents that contribute to its unique chemical properties and biological interactions. Specifically, the presence of a 3-chlorophenyl group and a 4-methoxybenzoyl moiety introduces specific electronic and steric effects that can influence the compound's reactivity and binding affinity to biological targets.

In recent years, there has been a growing interest in developing novel naphthyridine-based compounds due to their potential as pharmacological agents. Research has demonstrated that these derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, N-(3-chlorophenyl)-2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide, has been investigated for its potential role in modulating various cellular pathways.

One of the most compelling aspects of this compound is its interaction with enzymes and receptors involved in critical biological processes. The 7-methyl and 4-oxo substituents on the naphthyridine ring are particularly important, as they can influence the compound's ability to bind to specific targets. For instance, studies have shown that similar naphthyridine derivatives can inhibit the activity of enzymes such as kinases and phosphodiesterases, which are often implicated in diseases like cancer and inflammatory disorders.

The acetamide moiety at the terminal position of the molecule also plays a crucial role in determining its pharmacological properties. Acetamides are known to be bioisosteric with amides, and they can participate in hydrogen bonding interactions with biological targets. This feature makes N-(3-chlorophenyl)-2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide a promising candidate for further development as a therapeutic agent.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties that make it suitable for pharmaceutical applications. Its solubility profile, melting point, and stability under various conditions are all critical factors that need to be considered during drug development. Recent studies have focused on optimizing these properties through structural modifications to enhance bioavailability and pharmacokinetic profiles.

The synthesis of N-(3-chlorophenyl)-2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide

Ongoing research is exploring the potential applications of this compound in various therapeutic areas. For example, preclinical studies have suggested that it may have utility in treating neurological disorders by interacting with specific neurotransmitter receptors. Furthermore, its ability to modulate inflammatory pathways makes it a candidate for developing novel anti-inflammatory drugs.

The development of new pharmaceuticals often involves rigorous testing to ensure safety and efficacy. N-(3-chlorophenyl)-2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-y acetamide

The future prospects for this compound are promising, with ongoing research aimed at further optimizing its properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As our understanding of biological systems continues to grow, compounds like N-(3-chlorophenyl) -< strong >2 - 3 - ( 4 - methoxybenzoyl ) - 7 - methyl - 4 - oxo - 1 , 4 - dihydro - 1 , 8 - naphthyridin - 1 - y lacetamide will play an increasingly important role in the development of novel treatments for human diseases.